Cas no 2829-84-7 (Phenol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, hydrochloride (1:1))

• Product Name: Phenol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, hydrochloride (1:1)
• CAS No: 2829-84-7
• MF: C₁₂H₂₀ClNO₃
• MW: 261.745102882385
• CID: 270736
• PubChem ID: 3014135
• Update Time: 2025-04-19

Phenol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, hydrochloride (1:1)
• 4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenol,hydrochloride
• 4-(2-Hydroxy-3-((1-methylethyl)amino)propoxy)phenol hydrochloride
• 4-{2-hydroxy-3-[(1-methylethyl)amino]propoxy}phenol hydrochloride
• NS00083633
• 1-(4-hydroxyphenoxy)-3-i-propylaminopropanol-2 hydrochloride
• DTXSID00950990
• EINECS 220-594-7
• (S)-4-[2-HYDROXY-3-[(1-METHYLETHYL)AMINO]PROPOXY]PHENOL HYDROCHLORIDE
• 2829-84-7
• 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]phenol hydrochloride
• 4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenol;hydrochloride
• 4-{2-Hydroxy-3-[(propan-2-yl)amino]propoxy}phenol--hydrogen chloride (1/1)

• Inchi： 1S/C12H19NO3.ClH/c1-9(2)13-7-11(15)8-16-12-5-3-10(14)4-6-12;/h3-6,9,11,13-15H,7-8H2,1-2H3;1H
• InChI Key： WDXYIFGETVGLBZ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)O)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 261.1133
• Monoisotopic Mass: 261.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 61.72